ABSTRACTEURO-GANEX is an innovative hydrometallurgical process for the group separation of transuranic actinides from future spent nuclear fuels. A flowsheet test of a process upset (or ‘maloperation’) has been carried out involving the reduction in the concentration of the scrub acid feed to the extract-scrub contactors. The experimental test was completed in two stages. First, the extract-scrub contactors were run under normal flowsheet conditions before initiating the process upset by reducing the scrub acidity from 0.5 to 0.05 mol/L HNO3. At low acidity, a change in the online UV-Vis spectra of the solvent phase indicated the formation of hydrolyzed plutonium species or plutonium colloid formation. Surprisingly, however, this did not lead to the recycle and accumulation of plutonium in the extract-scrub contactors as expected indicating that the EURO-GANEX process is quite robust towards this process upset. Further spectroscopic investigations of the organic-phase species were also performed to characterize the conditions under which the hydrolyzed plutonium species form in the EURO-GANEX solvent as well as separate TODGA and DMDOHEMA phases. The spectroscopic studies supported the view that Pu(IV) hydrolyses at low acidity but the hydrolysis is limited by the organic ligands and is consequently reversible on raising the acidity again. The hydrolysis was also observed in separate TODGA and DMDOHEMA phases.

ABSTRACTThe diglycolamide 2,2’-oxybis(N,N-di-n-decylpropanamide) (mTDDGA) is being studied as an extractant for actinides and lanthanides in the European Grouped Actinide Extraction (EURO-GANEX) process. The aim is the development of a more simplified process using a single extractant instead of a mixture of extractants used in the current EURO-GANEX process. This work presents solvent optimization studies of mTDDGA, with regards to the extraction characteristics of the different diastereomers of mTDGA and of mixed diastereomer solutions. Also radiolysis behavior has been studied by irradiation of solvent extraction systems in a gamma irradiation facility using 60Co. The availability of irradiated organic solutions made it possible to gain valuable insights into the plutonium loading capacity after gamma-irradiation of the solvent up to 445 kGy and to quantify degradation compounds. Solvent extraction characteristic of the major degradation compounds themselves were determined. Like other methylated diglycolamides, we found a remarkable difference in extraction of up to two orders of magnitude between the two diastereomers. High plutonium loading (36 g L−1) is feasible using this single extractant, even after absorbing a dose of 445 kGy. This remarkable observation is possibly promoted by the presence of the main degradation compound which extracts plutonium verywell.

ABSTRACTLiquid–liquid extraction of protactinium with different extractants (1-octanol, MIBK, aliquat 336) was studied depending on concentration of nitric and hydrochloric acids, presence of bulk amount of thorium, fluoride ions, and addition of boric acid or Al3+ ions as a masking agent. The extraction with 1-octanol followed by back-extraction with 7 M HCl + 0.1 M HF solution proved to be appropriate for selective 230Pa isolation from thorium irradiated with medium-energy protons. The proposed procedure provided simultaneous production of medical 225Ac and 230Pa/230U from the same Th-target. The experimental cross-sections of 230Pa formation in the reaction 232Th(p,3n)230Pa were determined for the protons energy range of 140–35 MeV and compared with literature data. The yield of 230U and impurities of 232U and 233U depending on the energy of protons entering a thick thorium target were estimated.

ABSTRACTStability constants provide insight into ion complexation in water. While computational studies have been shown to model the energy of the complexation successfully using a thermodynamic cycle approach, it does not extend to calculating the stability constants for 1:1 lanthanide to ligand complexes in solution. Using B3LYP and 6-31+G* Pople basis with small core effective core potential (ECP) on the lanthanum ion, and a solvent model based on the full solute electron density (SMD) solvation model we computed and compared with previously published stability constants of the ligands: acetate, acetohydroximate, acetylacetonate, methanoate, tropolonate, hydroxide, catecholate, malonate, oxalate, phthalate, and sulfate. The best R2 values for the thermodynamic cycle can only be determined by separating the mono and divalent ions to achieve an R2 value of 0.86 and 0.74 for mono and divalent ions, respectively. We show that by optimizing the lanthanide-ligand structures in implicit solvent, we achieve an improved correlation between experimental and computed stability constants of R2 value of 0.89 for the combined mono and divalent ions.

ABSTRACTA novel reagent 2,14-bis[m-nitrophenyl]-calix[4]resorcinarene-8,20-bis[N-phenylbenzo]-dihydroxamic acid (NPC4RADHA) is reported for the liquid-liquid extraction, separation, and simultaneous trace determination of La(III), Ce(III), Nd(III), and Gd(III). The method involves optimizing various parameters such as the concentration of NPC4RADHA, pH, solvent, and extraction time to achieve maximum purity (99.98%) extraction of these rare earths. The stability constant, molar absorptivity, and Beer’s law have been studied. The extracted samples were directly analyzed by ICP-AES, which improves sensitivity with determination limits of 0.020 ng/mL, 0.028 ng/mL, 0.018 ng/mL and 0.025 ng/mL for La, Ce, Nd, and Gd, respectively. The method has been applied to the determination of these elements in monazite sand and standard geological samples. The separation and determination mixture of a Ce(III) and Ce(IV) has been reported.

ABSTRACTThe world's seas and oceans contain vast amounts of lithium, but the low concentration hereof renders solvent extraction impractical for its recovery. By contrast, seawater desalination brine, after treatment by nanofiltration, contains a roughly tenfold greater concentration of lithium than raw seawater. Hence, lithium can be effectively recovered from such streams using solvent extaction. Compared with other techniques to sequester lithium from dilute solutions, solvent extraction offers the advantages of simple operations, robust and well-established technology and high recovery yields. Thus, we propose a solvent-extraction based process to recover lithium from seawater desalination brine, treated by nanofiltration. The first step comprises the removal of magnesium and calcium using methyltrioctylammonium neodecanoate in p-cymene. This is followed by a lithium extraction step using the extractants Mextral 54–100 and Cyanex 923 in Shellsol D70 diluent. The lithium extract is then scrubbed with water and stripped with hydrochloric acid. Subsequently, residual alkaline earth metals are removed with sodium hydroxide in ethanol and finally lithium is precipitated using sodium carbonate. The solvent extraction, scrubbing and stripping steps were demonstrated on mini-pilot scale in continuous countercurrent mode (in mixer-settlers), while the precipitation steps were demonstrated in batch. The process was found to have an overall yield of 74%, affording a lithium carbonate product with a purity of 97 wt%.

ABSTRACTIn this work, solvent extraction of In(III) from sulfate solutions by using mixtures of D2EHPA with octyl alcohol and octanoic acid was investigated. The introduction of the additives into the organic phase was shown to lead to an antagonistic effect thus facilitating efficient indium stripping from the loaded organic phase. The antagonistic effect is significantly higher in the D2EHPA (HR) and octyl alcohol (HA) mixtures. The formation of stable associates between D2EHPA and HA leads to a decrease in the extraction efficiency of indium. In the presence of alcohol, almost complete stripping of indium from a D2EHPA loaded phase can be achieved to produce a strip liquor containing>33.0 g/L In. Based on the analysis of the extraction data and by using nuclear magnetic resonance (NMR) and infrared (IR) spectroscopy of the organic phases, it was concluded that indium extraction with D2EHPA in octyl alcohol is due to the formation of the extracted compound InR3. The equilibrium constant (logK) for indium extraction with solutions of D2EHPA in octyl alcohol was found to be − 0.12 ± 0.05. Extraction systems containing D2EHPA and octyl alcohol can be used to recover indium from various industrial solutions, in particular from the solutions derived from lead-zinc production and from liquid crystal display panel wastes.

ABSTRACTPhycobiliprotein (PB), which is produced by cyanobacteria, has potential applications as a valuable pharmaceutical product. In this study, PB was separated by using a nonwoven-fabric membrane (Rx-1) that contained quaternary amino groups. PB was extracted from a Nostoc commune, which is a type of microalga, by disrupting the cell walls by a freeze–thaw method. Two types of biomolecules, namely PB and other biomolecules X, were identified by gel permeation chromatography. Permeation of the PB-containing solution through Rx-1 increased the purity of the PB in the filtrate from 0.25 to 0.45. The adsorption constant (Kp) and maximum adsorbed amount of each protein on Rx-1 (qmax) were determined by fitting the experimental data to a mathematical model. The obtained values for Kp and qmax were used to simulate scaled-up treatment of a PB-containing solution. Permeation of a PB-containing solution (3.0 L at 1.2 × 10−3 m3/h) through Rx-1 (volume of scale-up membrane, 8.0 × 10−4 m3) enabled PB separation for 26 h. Further PB purification could be achieved by using the Rx-1 membrane in combination with precipitation with ammonium sulfate solution and an ultrafiltration membrane.

ABSTRACTSulfadiazine Schiff base (SDSB) was prepared using an inexpensive technique by modification of sulfadiazine drug (SD) to be used as an adsorbent material for recovery of Y(III) ions from aqueous solutions. Chemical and physical characterizations of SDSB were performed using different techniques. The maximum static adsorption capacity of the modified SD was 0.9 mmolg−1 for Y(III) ions and at pH 5.0. The kinetics results revealed that the sorption of Y(III) ions upon the synthesized SDSB followed the pseudo-second-order with R2 of >0.999. Temkin, Dubinin – Radushkevich, Freundlich, and Langmuir models accurately described the adsorption isotherm data. The activation energy (Ea) for adsorption was 17.52 kJmol−1, indicating the process is to be chemisorption. Thermodynamic characteristics with ΔHo of 11.33 kJmol−1 and a ΔSo 110.2 Jmol−1K−1. Using FT-IR and EDAX analysis proved the yttrium adsorption upon the SDSB. The desorption process for Y(III) ions was successfully achieved using 1 M HNO3 and it reduced from 95% to 70% after five consecutive cycles. A pre-concentration process for yttrium ions presented in a waste solution was achieved using SDSB adsorbent with a pre-concentration factor of about 10. As a result, it is regarded as a promising adsorbent for Y(III) ions in a variety of industrial applications.

ABSTRACTExtraction of gold by adsorption is being concerned because of easy operation, low cost and non-pollution for the present. Lignin and its derivatives are considered to be the most promising adsorbent due to abundance and environmental friendliness. In this work, gold was extracted from the leachate of copper anode slime by quaternary ammonium rice husk lignin (QARHL). QARHL was synthesized and characterized by Fourier Transform Infrared Spectrometry (FTIR), Scanning Electron Microscope-Energy Dispersive Spectrometer (SEM-EDS) and Thermogravimetric Analysis and Differential Scanning Calorimetry (TG-DSC). The influence of adsorption time, dosage of adsorbent and temperature on adsorption were investigated. The adsorption mechanism of QARHL for gold was explored by Scanning Electron Microscope (SEM), FTIR and X-ray Diffractometry (XRD). The results showed that QARHL had excellent thermostability and contained a large number of quaternary ammonium groups and hydroxyl groups. The saturated adsorption capacity reached 220.70 mg•g-1 and the time of equilibrium was 120 min. The adsorption was easy to occur spontaneously and obeyed the models of pseudo-second order and Langmuir. AuCl4- was reduced to Au(0) by phenolic hydroxyl after ion exchange. The new process could be used to recovery gold from gold-containing raw materials without pretreatment. It is possible to extract gold effectively, economically and environmentally friendly.